Cas no 2172447-22-0 (5-(bromomethyl)-3-butyl-3-methyl-1,2,3,4-tetrahydropyridine-2,4-dione)

• Product Name: 5-(bromomethyl)-3-butyl-3-methyl-1,2,3,4-tetrahydropyridine-2,4-dione
• CAS No: 2172447-22-0
• MF: C₁₁H₁₆BrNO₂
• MW: 274.154242515564
• CID: 6350769
• PubChem ID: 165793872
• Update Time: 2025-08-05

5-(bromomethyl)-3-butyl-3-methyl-1,2,3,4-tetrahydropyridine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-3-butyl-3-methyl-1,2,3,4-tetrahydropyridine-2,4-dione
• 2172447-22-0
• EN300-1620950

• Inchi： 1S/C11H16BrNO2/c1-3-4-5-11(2)9(14)8(6-12)7-13-10(11)15/h7H,3-6H2,1-2H3,(H,13,15)
• InChI Key： DJGIUNORVKAZLE-UHFFFAOYSA-N
• SMILES： BrCC1=CNC(C(C)(C1=O)CCCC)=O

Computed Properties

• Exact Mass: 273.03644g/mol
• Monoisotopic Mass: 273.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 5-(bromomethyl)-3-butyl-3-methyl-1,2,3,4-tetrahydropyridine-2,4-dione

Introduction to 5-(bromomethyl)-3-butyl-3-methyl-1,2,3,4-tetrahydropyridine-2,4-dione (CAS No. 2172447-22-0)

5-(bromomethyl)-3-butyl-3-methyl-1,2,3,4-tetrahydropyridine-2,4-dione is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This tetrahydropyridine derivative belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The presence of both bromomethyl and ketone functional groups makes this molecule a versatile intermediate for synthesizing more complex pharmacophores.

The CAS number 2172447-22-0 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and industrial applications. Its molecular structure consists of a saturated ring system with substituents that contribute to its reactivity and biological activity. The 3-butyl-3-methyl substitution at the tetrahydropyridine core enhances the compound's steric properties, which can influence its binding affinity to biological targets.

In recent years, there has been growing interest in tetrahydropyridine derivatives due to their role as key intermediates in the synthesis of bioactive molecules. The bromomethyl group, in particular, is highly reactive and can undergo various coupling reactions, such as Suzuki-Miyaura or Heck reactions, facilitating the construction of more elaborate molecular architectures. This reactivity makes 5-(bromomethyl)-3-butyl-3-methyl-1,2,3,4-tetrahydropyridine-2,4-dione a valuable building block for medicinal chemists.

Current research in pharmaceutical chemistry increasingly leverages such intermediates to develop novel therapeutic agents. The ketone functional groups within this compound can be further modified through oxidation or reduction reactions, allowing for the exploration of diverse chemical space. This adaptability is crucial in drug discovery pipelines where rapid iteration and optimization are essential.

One of the most compelling aspects of 5-(bromomethyl)-3-butyl-3-methyl-1,2,3,4-tetrahydropyridine-2,4-dione is its potential as a precursor for bioactive molecules targeting neurological disorders. Tetrahydropyridine scaffolds are well-known for their presence in several FDA-approved drugs that modulate central nervous system activity. By incorporating specific substituents like the bromomethyl group, researchers can fine-tune the pharmacological properties of these derivatives to achieve desired therapeutic effects.

The synthesis of this compound typically involves multi-step organic transformations starting from readily available precursors. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as catalytic hydrogenation and cross-coupling reactions are commonly utilized in its preparation.

Recent advancements in computational chemistry have also played a pivotal role in understanding the reactivity and biological potential of 5-(bromomethyl)-3-butyl-3-methyl-1,2,3,4-tetrahydropyridine-2,4-dione. Molecular modeling studies have revealed insights into how different substituents influence its interactions with biological targets. These insights are invaluable for guiding experimental design and optimizing lead compounds for clinical development.

In conclusion,5-(bromomethyl)-3-butyl-3-methyl-1,2,3,4-tetrahydropyridine-2,4-dione (CAS No. 2172447-22-0) represents a promising intermediate in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthesizing novel bioactive molecules with potential applications across various therapeutic areas. As research continues to uncover new methodologies and applications for tetrahydropyridine derivatives,this compound will likely remain at the forefront of drug discovery efforts.